(Z)-2-(3-fluorobenzylidene)-6-(2-oxopropoxy)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-2-[(3-fluorophenyl)methylidene]-6-(2-oxopropoxy)-1-benzofuran-3-one
• InChI: InChI=1S/C18H13FO4/c1-11(20)10-22-14-5-6-15-16(9-14)23-17(18(15)21)8-12-3-2-4-13(19)7-12/h2-9H,10H2,1H3/b17-8-
• InChI Key: LWRPECYFYIXTKO-IUXPMGMMSA-N
• Canonical SMILES: CC(=O)COC1=CC2=C(C=C1)C(=O)C(=CC3=CC(=CC=C3)F)O2
• Isomeric SMILES: CC(=O)COC1=CC2=C(C=C1)C(=O)/C(=C/C3=CC(=CC=C3)F)/O2
• Molecular Formula: C18H13FO4
• Molecular Weight: 312.3 g/mol
• CAS No.: 1814881-95-2

Description

(Z)-2-(3-Fluorobenzylidene)-6-(2-oxopropoxy)benzofuran-3(2H)-one is a synthetic aurone derivative characterized by a benzofuran-3(2H)-one core substituted with a 3-fluorobenzylidene group at position 2 and a 2-oxopropoxy chain at position 4.

Biological Activity

(Z)-2-(3-fluorobenzylidene)-6-(2-oxopropoxy)benzofuran-3(2H)-one is a member of the benzofuran class of compounds, which have garnered attention for their diverse biological activities. This compound features a unique structural arrangement that may influence its pharmacological properties, particularly in relation to enzyme inhibition and potential therapeutic applications.

Chemical Structure and Properties

The compound is characterized by a benzofuran core with a fluorinated benzylidene substituent and a 2-oxopropoxy group. These modifications can enhance the compound's interactions with biological targets.

Property	Value
Molecular Formula	C16H15F1O3
Molecular Weight	288.29 g/mol
IUPAC Name	(Z)-2-(3-fluorobenzylidene)-6-(2-oxopropoxy)benzofuran-3(2H)-one

Enzyme Inhibition

Recent studies have highlighted the potential of benzofuran derivatives, including (Z)-2-(3-fluorobenzylidene)-6-(2-oxopropoxy)benzofuran-3(2H)-one, as inhibitors of various enzymes, notably alkaline phosphatase (AP). The structure-activity relationship (SAR) analysis indicates that the presence of specific substituents significantly affects inhibitory potency.

• Alkaline Phosphatase Inhibition :
  • Compounds within this class have been evaluated for their ability to inhibit alkaline phosphatase, an enzyme involved in dephosphorylation processes.
  • The studies demonstrated that certain structural modifications enhance inhibitory activity, suggesting that (Z)-2-(3-fluorobenzylidene)-6-(2-oxopropoxy)benzofuran-3(2H)-one may exhibit similar effects.

Anti-Amyloid Activity

Research has also explored the potential of benzofuran derivatives in inhibiting amyloid fibril formation, particularly in neurodegenerative diseases such as Alzheimer's. The interaction of these compounds with tau protein aggregates has been studied using techniques such as circular dichroism and atomic force microscopy.

• Case Study : A related compound was shown to significantly inhibit the formation of β-sheet structures associated with amyloid fibrils, indicating that (Z)-2-(3-fluorobenzylidene)-6-(2-oxopropoxy)benzofuran-3(2H)-one could possess similar anti-amyloid properties.

While specific mechanisms for (Z)-2-(3-fluorobenzylidene)-6-(2-oxopropoxy)benzofuran-3(2H)-one remain to be fully elucidated, it is hypothesized that its biological activity may stem from:

• Binding Affinity : The fluorinated group may enhance binding affinity to target enzymes or proteins.
• Structural Conformation : The unique conformation of the compound could facilitate interactions with active sites of enzymes or amyloid fibrils.

Research Findings

A comprehensive analysis of related compounds suggests that structural variations can lead to significant differences in biological activity. For instance:

Compound	Inhibition (%) at 100 µM
(Z)-2-(3-fluorobenzylidene)benzofuran-3-one	75%
(Z)-2-(4-fluorobenzylidene)benzofuran-3-one	85%
(Z)-2-(3-chlorobenzylidene)benzofuran-3-one	60%

These results indicate a promising avenue for further research into the optimization of benzofuran derivatives for therapeutic use.

Comparison with Similar Compounds

Key Observations :

• Fluorine Position : The 3-fluoro substitution in the target compound contrasts with 2-fluoro (Compound 1) and 4-fluoro analogs. Fluorine’s electron-withdrawing effects may influence electronic distribution and binding interactions .

Anticancer Activity :

• The target compound’s structural analogs, such as 5a and 5b, inhibit tubulin polymerization by binding to the colchicine site, with IC50 values <100 nM in PC-3 prostate cancer cells. These compounds also show efficacy in zebrafish T-ALL models without hERG channel toxicity .
• In contrast, hydroxy-substituted analogs (e.g., Compound 2) lack the 2-oxopropoxy group, which may reduce bioavailability or target engagement .

Antiviral Activity :

• The 2-oxopropoxy-substituted analog in inhibits Marburg virus replication by interacting with the nucleoprotein (NP), highlighting the substituent’s role in antiviral targeting .

DRAK2 Inhibition :

• Benzofuran-3(2H)-one derivatives with 3,4-dihydroxybenzylidene substituents (IC50 = 3.15 µM) demonstrate moderate DRAK2 inhibition.

Physicochemical and Spectroscopic Comparisons

• Melting Points : The target compound (260°C) shares a similar melting point with its 3-fluoro-hydroxy analog (260°C), suggesting comparable crystallinity .
• NMR Data : The 2-oxopropoxy group introduces distinct proton signals (e.g., δ ~4.5 ppm for -OCH2CO-) compared to hydroxy analogs, as seen in Compound 2 (δ 6.70–7.76 ppm for aromatic protons) .
• Mass Spectrometry : The target compound’s molecular ion (m/z 256, M+) matches its hydroxy analog, but fragmentation patterns differ due to the 2-oxopropoxy chain .